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Compound of Interest

Compound Name: 1-Octadecanethiol

Cat. No.: B147371

An In-depth Technical Guide to 1-
Octadecanethiol

This guide provides comprehensive information on 1-Octadecanethiol, tailored for
researchers, scientists, and professionals in drug development. It covers its chemical identity,
safety data, and other technical specifications.

Chemical Identity:

Chemical Name: 1-Octadecanethiol[1]

e Synonyms: n-Octadecyl mercaptan, Octadecyl mercaptan, Stearyl mercaptan, 1-
Mercaptooctadecane[1][2]

e CAS Number: 2885-00-9[1]
e Molecular Formula: C1sH3sS[1][3]

e Molecular Weight: 286.56 g/mol

Safety Data Sheet Summary

The following sections summarize the key safety information for 1-Octadecanethiol, compiled
from various safety data sheets.
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. Hazards lIdentification:

GHS Classification: Skin irritation (Category 2), Acute aquatic toxicity (Category 1).

Signal Word: Warning

Hazard Statements: H315 (Causes skin irritation), H400 (Very toxic to aquatic life).[4]

Precautionary Statements: P264 (Wash skin thoroughly after handling), P273 (Avoid release
to the environment), P280 (Wear protective gloves), P302 + P352 (IF ON SKIN: Wash with
plenty of water), P332 + P313 (If skin irritation occurs: Get medical advice/attention), P362 +
P364 (Take off contaminated clothing and wash it before reuse).[4]

Other Hazards: Has a strong, unpleasant odor (stench).[5][6] May cause long-lasting harmful
effects to aquatic life.[5]

. First-Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention if symptoms occur.[5]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation persists, consult a physician.[5]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation
persists, seek medical advice.[5]

Ingestion: Clean mouth with water and drink plenty of water afterward. Seek medical
attention if symptoms occur.[5]

. Fire-Fighting Measures:

Suitable Extinguishing Media: Water spray, carbon dioxide (COz2), dry chemical, or chemical
foam.[5]

Unsuitable Extinguishing Media: No information available.[5]
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» Specific Hazards: Combustible.[7][8] Gives off irritating or toxic fumes (or gases) in a fire.[7]
4. Handling and Storage:

o Handling: Avoid contact with skin, eyes, and clothing. Avoid ingestion and inhalation. Use in
a well-ventilated area.[5][8]

o Storage: Keep the container tightly closed in a dry and well-ventilated place.[5] Store
separately from strong oxidants, strong acids, bases, and strong reducing agents.[7][8]

5. Personal Protective Equipment:
o Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.[5]
o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5]

o Respiratory Protection: No protective equipment is needed under normal use conditions with
adequate ventilation.[5]

Physical and Chemical Properties

Property Value Source

) Solid, Oily white solid in
Physical State . [51[7]
various forms

Appearance White [5]
Odor Stench, Characteristic 5161071
Melting Point 25-35°C/77-95 °F [5]
Boiling Point 366 °C/690.8 °F @ 760 -
mmHg

Flash Point 185 °C/ 365 °F [5]
Solubility in Water Insoluble [2]
Density 0.847 g/mL at 25 °C [6][8]
Vapor Pressure 4.59E-05 mmHg at 25 °C [8]
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Experimental Workflow: Handling a 1-
Octadecanethiol Spill

The following diagram outlines the general procedure for handling a small spill of 1-
Octadecanethiol in a laboratory setting.

Preparation Containment & Cleanup Disposal
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Caption: Workflow for handling a 1-Octadecanethiol spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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